Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

Specification

• CAS No.: 223788-08-7
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: methyl 2-methyl-6-oxo-1H-pyridine-3-carboxylate
• Standard InChI: InChI=1S/C8H9NO3/c1-5-6(8(11)12-2)3-4-7(10)9-5/h3-4H,1-2H3,(H,9,10)
• Standard InChI Key: NYZKFYQERYBEAB-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=O)N1)C(=O)OC
• Canonical SMILES: CC1=C(C=CC(=O)N1)C(=O)OC

Introduction

Chemical Structure and Properties

Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate belongs to the class of dihydropyridines with a methyl ester group at the 3-position. Its precise chemical identification details are presented below:

Basic Chemical Information

The compound has a molecular formula of C8H9NO3 and a molecular weight of 167.16 g/mol. The structure consists of a dihydropyridine ring with a methyl group at the 2-position, a carbonyl group at the 6-position creating the lactam functionality, and a methyl carboxylate group at the 3-position. This particular arrangement of functional groups contributes to its chemical reactivity and potential applications in synthetic chemistry.

Structural Analogs and Derivatives

Comparison with Related Compounds

Several structurally related compounds appear in pharmaceutical research and development. Understanding the relationships between these compounds helps contextualize the role of Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate in chemical synthesis pathways.

Table 2: Comparison of Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate with Related Compounds

Compound	Molecular Formula	Molecular Weight	Key Structural Differences
Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate	C8H9NO3	167.16 g/mol	Reference compound
Ethyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate	C9H11NO3	181.19 g/mol	Ethyl ester instead of methyl ester
Methyl 5-chloro-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate	C8H8ClNO3	201.61 g/mol	Additional chloro group at 5-position
Methyl 2-(tert-butyl)-6-oxo-1,6-dihydropyridine-3-carboxylate	C11H15NO3	209.24 g/mol	tert-butyl group instead of methyl at 2-position
Ethyl 5-Cyano-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate	C10H10N2O3	206.20 g/mol	Ethyl ester and cyano group at 5-position

Synthesis and Preparation

Applications and Research Findings

Pharmaceutical Intermediates

The primary application of Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate appears to be as an intermediate in pharmaceutical synthesis. Based on the applications of related compounds, this molecule likely serves as a building block for more complex biologically active compounds.

The chlorinated derivative, Methyl 5-chloro-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, is specifically used as an intermediate in the synthesis of pharmaceuticals and other organic compounds, with its unique structure making it valuable for creating complex molecules with potential biological activity. It is reasonable to infer that Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate serves similar functions in synthetic pathways.

Protein Degrader Building Blocks

The ethyl ester analog is classified within the product family of "Protein Degrader Building Blocks", suggesting that Methyl 2-Methyl-6-oxo-1,6-dihydropyridine-3-carboxylate may also have applications in this emerging area of pharmaceutical research. Protein degraders represent a novel therapeutic approach that involves the selective degradation of disease-causing proteins rather than merely inhibiting their function.